Cas no 1223833-88-2 (3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione)

3-(4-tert-Butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a structurally complex heterocyclic compound featuring a spirocyclic core with a thione functional group. Its unique architecture, combining a tert-butylphenyl moiety and a fluorobenzoyl substituent, imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of sulfur in the thione group enhances reactivity in nucleophilic and coordination chemistry applications. The fluorine atom contributes to metabolic stability, while the spirocyclic framework offers conformational rigidity, potentially improving binding affinity in target interactions. This compound is suited for exploratory synthesis in medicinal chemistry, particularly for developing enzyme inhibitors or receptor modulators.
3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione structure
1223833-88-2 structure
Product Name:3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione
CAS No:1223833-88-2
MF:C25H27FN2OS
MW:422.558088541031
CID:6388208
PubChem ID:50743963
Update Time:2025-06-07

3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

    • 3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione
    • 3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
    • [2-(4-tert-butylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(4-fluorophenyl)methanone
    • AKOS004915678
    • F6548-1518
    • 1223833-88-2
    • Inchi: 1S/C25H27FN2OS/c1-24(2,3)19-11-7-17(8-12-19)21-23(30)28(25(27-21)15-5-4-6-16-25)22(29)18-9-13-20(26)14-10-18/h7-14H,4-6,15-16H2,1-3H3
    • InChI Key: DURRYNAGJFZTLE-UHFFFAOYSA-N
    • SMILES: S=C1C(C2C=CC(=CC=2)C(C)(C)C)=NC2(CCCCC2)N1C(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 422.18281282g/mol
  • Monoisotopic Mass: 422.18281282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 64.8Ų

3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro4.5dec-3-ene-2-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6548-1518-2μmol
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F6548-1518-20μmol
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F6548-1518-2mg
3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
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$59.0 2023-09-08
Life Chemicals
F6548-1518-3mg
3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
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F6548-1518-4mg
3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
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F6548-1518-5mg
3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
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$69.0 2023-09-08
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F6548-1518-10mg
3-(4-tert-butylphenyl)-1-(4-fluorobenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
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